Cas no 955-36-2 (4-Butoxy-3-chloro-5-methoxybenzoic Acid)
955-36-2 structure
Product Name:4-Butoxy-3-chloro-5-methoxybenzoic Acid
CAS No:955-36-2
MF:C12H15ClO4
MW:258.698103189468
CID:874181
PubChem ID:1817881
Update Time:2025-09-24
4-Butoxy-3-chloro-5-methoxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-butoxy-3-chloro-5-methoxybenzoic acid
- AKOS000313156
- SR-01000283343-1
- CS-0230182
- 955-36-2
- AN-465/42886312
- EN300-10264
- Z57000571
- SR-01000283343
- MFCD05740306
- DTXSID90365291
- 4-Butoxy-3-chloro-5-methoxybenzoic Acid
-
- Inchi: 1S/C12H15ClO4/c1-3-4-5-17-11-9(13)6-8(12(14)15)7-10(11)16-2/h6-7H,3-5H2,1-2H3,(H,14,15)
- InChI Key: GEFFQWTVLBEQKZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=CC(=C1OCCCC)OC
Computed Properties
- Exact Mass: 258.066
- Monoisotopic Mass: 258.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Boiling Point: 367.7°Cat760mmHg
- Flash Point: 367.7°Cat760mmHg
4-Butoxy-3-chloro-5-methoxybenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B816100-50mg |
4-Butoxy-3-chloro-5-methoxybenzoic Acid |
955-36-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816100-100mg |
4-Butoxy-3-chloro-5-methoxybenzoic Acid |
955-36-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B816100-500mg |
4-Butoxy-3-chloro-5-methoxybenzoic Acid |
955-36-2 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-10264-0.05g |
4-butoxy-3-chloro-5-methoxybenzoic acid |
955-36-2 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-10264-0.1g |
4-butoxy-3-chloro-5-methoxybenzoic acid |
955-36-2 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10264-0.25g |
4-butoxy-3-chloro-5-methoxybenzoic acid |
955-36-2 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-10264-0.5g |
4-butoxy-3-chloro-5-methoxybenzoic acid |
955-36-2 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-10264-1.0g |
4-butoxy-3-chloro-5-methoxybenzoic acid |
955-36-2 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-10264-2.5g |
4-butoxy-3-chloro-5-methoxybenzoic acid |
955-36-2 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-10264-5.0g |
4-butoxy-3-chloro-5-methoxybenzoic acid |
955-36-2 | 95% | 5.0g |
$743.0 | 2023-02-09 |
4-Butoxy-3-chloro-5-methoxybenzoic Acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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